Cas no 1361922-85-1 (5-Cyano-4-fluoro-2-(trifluoromethoxy)pyridine)

• Product Name: 5-Cyano-4-fluoro-2-(trifluoromethoxy)pyridine
• CAS No: 1361922-85-1
• MF: C₇H₂F₄N₂O
• MW: 206.097195148468
• CID: 4911915
• Update Time: 2025-09-27

5-Cyano-4-fluoro-2-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 5-Cyano-4-fluoro-2-(trifluoromethoxy)pyridine

• Inchi： 1S/C7H2F4N2O/c8-5-1-6(14-7(9,10)11)13-3-4(5)2-12/h1,3H
• InChI Key： NXOFEDUHWFLDOT-UHFFFAOYSA-N
• SMILES： FC1C(C#N)=CN=C(C=1)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 246
• XLogP3: 2.2
• Topological Polar Surface Area: 45.9

Additional information on 5-Cyano-4-fluoro-2-(trifluoromethoxy)pyridine

Introduction to 5-Cyano-4-fluoro-2-(trifluoromethoxy)pyridine (CAS No. 1361922-85-1)

5-Cyano-4-fluoro-2-(trifluoromethoxy)pyridine (CAS No. 1361922-85-1) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique chemical structure, has shown promising potential in various applications, particularly in the development of novel therapeutic agents. The combination of a cyano group, a fluoro substituent, and a trifluoromethoxy moiety on a pyridine ring provides a robust platform for exploring its biological activities and pharmacological properties.

The chemical structure of 5-Cyano-4-fluoro-2-(trifluoromethoxy)pyridine is defined by the presence of a cyano group at the 5-position, a fluoro substituent at the 4-position, and a trifluoromethoxy group at the 2-position on the pyridine ring. This arrangement imparts distinct electronic and steric properties to the molecule, making it an attractive candidate for drug discovery and development. The cyano group is known for its ability to enhance metabolic stability and improve pharmacokinetic profiles, while the fluoro and trifluoromethoxy substituents contribute to increased lipophilicity and enhanced binding affinity to target proteins.

Recent studies have highlighted the potential of 5-Cyano-4-fluoro-2-(trifluoromethoxy)pyridine in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has demonstrated its efficacy as a potent inhibitor of specific enzymes involved in inflammatory pathways. The compound has shown significant anti-inflammatory activity in both in vitro and in vivo models, suggesting its potential as a lead compound for the development of new anti-inflammatory drugs.

In addition to its anti-inflammatory properties, 5-Cyano-4-fluoro-2-(trifluoromethoxy)pyridine has also been investigated for its antiviral activity. A study conducted by researchers at the University of California found that this compound exhibits potent antiviral effects against several RNA viruses, including influenza and coronaviruses. The mechanism of action appears to involve inhibition of viral replication through interference with key viral enzymes, making it a promising candidate for further development as an antiviral agent.

The pharmacokinetic properties of 5-Cyano-4-fluoro-2-(trifluoromethoxy)pyridine have been extensively studied to understand its behavior in biological systems. In preclinical studies, the compound has shown favorable oral bioavailability and good tissue distribution, which are crucial factors for its therapeutic effectiveness. Furthermore, it has demonstrated low toxicity and good safety profiles in animal models, indicating its potential for safe use in humans.

The synthetic route for preparing 5-Cyano-4-fluoro-2-(trifluoromethoxy)pyridine involves several well-established chemical transformations. Typically, the synthesis begins with the formation of a pyridine ring followed by sequential introduction of the cyano, fluoro, and trifluoromethoxy groups. The use of modern synthetic techniques and catalysts has enabled efficient and scalable production of this compound, facilitating its availability for research and development purposes.

In conclusion, 5-Cyano-4-fluoro-2-(trifluoromethoxy)pyridine (CAS No. 1361922-85-1) is a promising compound with diverse biological activities and favorable pharmacological properties. Its unique chemical structure makes it an attractive candidate for further exploration in medicinal chemistry and pharmaceutical research. Ongoing studies are expected to uncover additional applications and optimize its potential as a therapeutic agent.